Cas no 7134-04-5 (O-Cresol-4-sulfonic Acid)

• Product Name: O-Cresol-4-sulfonic Acid
• CAS No: 7134-04-5
• MF: C₇H₈O₄S
• MW: 188.201021194458
• MDL: MFCD00673681
• CID: 47227
• PubChem ID: 407379
• Update Time: 2025-11-02

O-Cresol-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methylbenzenesulfonic acid
• CRESOL SULFONIC ACID
• 3-methyl-4-hydroxy-benzenesulfonic acid
• 3-methyl-4-hydroxysulfonic acid
• 6-hydroxy-toluene-3-sulfonic acid
• 6-Hydroxy-toluol-3-sulfonsaeure
• I09-1242
• O-Cresol-4-sulfonic acid
• o-Cresolsulfonic acid
• o-Kresol-sulfonsaeure-(4)
• o-Methylphenol sulfonic acid
• 2-Methylphenol sulfonic acid
• 4-(o-Cresol)sulfonic acid
• DTXSID40424165
• O-CRESOLSULFONICACID
• m-Toluenesulfonic acid, 4-hydroxy-
• YCOXCINCKKAZMJ-UHFFFAOYSA-N
• J-523820
• Q27276788
• UNII-E2JD2K5E4L
• 2-methyl-1-phenol-4-sulfonic acid
• Benzenesulfonic acid, 4-hydroxy-3-methyl-
• MFCD00673681
• 2-Methylphenol-4-sulfonic acid
• InChI=1/C7H8O4S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4,8H,1H3,(H,9,10,11)
• NS00126843
• YCOXCINCKKAZMJ-UHFFFAOYSA-
• 7134-04-5
• AKOS006275014
• 3-Methyl-4-hydroxybenzenesulfonic acid
• SCHEMBL505675
• E2JD2K5E4L
• SB67363
• DTXCID101476401
• DB-055516
• o-Cresol-4-sulphonic acid
• FC70134
• O-Cresol-4-sulfonic Acid

• MDL： MFCD00673681
• Inchi： 1S/C7H8O4S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4,8H,1H3,(H,9,10,11)
• InChI Key： YCOXCINCKKAZMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.597
• PSA: 82.98000
• LogP: 2.02810
• Vapor Pressure: No data available

O-Cresol-4-sulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on O-Cresol-4-sulfonic Acid

Recent Advances in the Research of O-Cresol-4-sulfonic Acid (CAS: 7134-04-5)

O-Cresol-4-sulfonic acid (CAS: 7134-04-5) is a significant chemical compound widely utilized in the pharmaceutical and chemical industries. Recent studies have focused on its synthesis, applications, and potential biological activities. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the field of chemical biology and medicine.

One of the key areas of research has been the optimization of synthesis methods for O-Cresol-4-sulfonic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach that significantly improves yield and purity. The method employs a green chemistry framework, reducing environmental impact while maintaining high efficiency. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical factors.

In the pharmaceutical domain, O-Cresol-4-sulfonic acid has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. A recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of sulfonamide-based drugs, which are known for their antimicrobial properties. The study revealed that derivatives of O-Cresol-4-sulfonic acid exhibit enhanced binding affinity to bacterial enzymes, suggesting promising avenues for new antibiotic development.

Another noteworthy study explored the compound's applications in material science. Researchers at the National Institute of Advanced Industrial Science and Technology (AIST) reported the use of O-Cresol-4-sulfonic acid in the fabrication of conductive polymers. These polymers demonstrated excellent stability and conductivity, making them suitable for use in flexible electronics and biosensors. The findings were published in Advanced Materials (2024), underscoring the compound's versatility beyond traditional chemical applications.

Despite these advancements, challenges remain in the safe handling and disposal of O-Cresol-4-sulfonic acid due to its corrosive nature. A recent review in Chemical Health and Safety emphasized the need for stringent safety protocols in laboratories and manufacturing facilities. The review also called for further research into less hazardous alternatives or mitigation strategies to minimize risks associated with its use.

In conclusion, O-Cresol-4-sulfonic acid (CAS: 7134-04-5) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in drug synthesis, material science, and industrial chemistry highlight its broad utility. Future research should focus on optimizing its synthesis, exploring new derivatives, and addressing safety concerns to fully realize its potential in the chemical and biomedical fields.